CRM1 Inhibitor
  • KPT-251
    KPT-251
    • Cat. No.:
    • B608370
    • CAS No.:
    • 1388841-50-6
    • Molecular Formula:
    • C14H7F6N5O
    • Molecular Weight:
    • 375.23
    Description
    Selective inhibitor of nuclear export (SINE)
    KPT-251 is a selective inhibitor of nuclear export (SINE).
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  • Selinexor
    Selinexor
    • Cat. No.:
    • B610770
    • CAS No.:
    • 1393477-72-9
    • Molecular Formula:
    • C17H11F6N7O
    • Molecular Weight:
    • 443.3 g/mol
    Description
    Selinexor is a member of the class of triazoles that is 1H-1,2,4-triazole substituted by (1Z)-3-oxo-3-[2-(pyrazin-2-yl)hydrazinyl]prop-1-en-1-yl and 3,5-bis(trifluoromethyl)phenyl groups at positions 1 and 3, re...
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  • Verdinexor
    Verdinexor
    • Cat. No.:
    • B611663
    • CAS No.:
    • 1392136-43-4
    • Molecular Formula:
    • C18H12F6N6O
    • Molecular Weight:
    • 442.3 g/mol
    Description
    Kpt 335 is under investigation in clinical trial NCT02431364 (Trial of Safety and Tolerability of Oral Verdinexor (Verdinexor) in Healthy Adults).
    VERDINEXOR is a small molecule drug with a maximum clinical t...
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  • PKF050-638
    PKF050-638
    • Cat. No.:
    • B1678506
    • CAS No.:
    • 528893-52-9
    • Molecular Formula:
    • C13H13ClN4O2
    • Molecular Weight:
    • 292.72 g/mol
    Description
    PKF050-638 is a HIV-1 Rev inhibitor. It acts by interfering with the CRM1-mediated nuclear export and specifically inhibiting Rev-dependent luciferase reporter gene expression....
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  • Felezonexor
    Felezonexor
    • Cat. No.:
    • B1684368
    • CAS No.:
    • 1076235-04-5
    • Molecular Formula:
    • C18H21ClF3N3O3
    • Molecular Weight:
    • 419.8 g/mol
    Description
    Felezonexor is an orally bioavailable inhibitor of the nuclear export protein exportin-1 (XPO1;  chromosome region maintenance 1 protein homolog;  CRM1), with potential antineoplastic and pro-apoptotic...
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  • Crm1-IN-2
    Crm1-IN-2
    • Cat. No.:
    • B12377619
    • CAS No.:
    • Molecular Formula:
    • C29H48N2O5
    • Molecular Weight:
    • 504.7 g/mol
    Description
    Crm1-IN-2 is a useful research compound. Its molecular formula is C29H48N2O5 and its molecular weight is 504.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Crm1-IN-2 suitable for many res...
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  • PKF050-638
    PKF050-638
    • Cat. No.:
    • B15572112
    • CAS No.:
    • Molecular Formula:
    • C13H13ClN4O2
    • Molecular Weight:
    • 292.72 g/mol
    Description
    PKF050-638 is a useful research compound. Its molecular formula is C13H13ClN4O2 and its molecular weight is 292.72 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PKF050-638 suitable for man...
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  • SP100030 analogue 1
    SP100030 analogue 1
    • Cat. No.:
    • B15572619
    • CAS No.:
    • Molecular Formula:
    • C13H5ClF7N3O
    • Molecular Weight:
    • 387.64 g/mol
    Description
    SP100030 analogue 1 is a useful research compound. Its molecular formula is C13H5ClF7N3O and its molecular weight is 387.64 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SP100030 analogue ...
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  • Leptomycin A
    Leptomycin A
    • Cat. No.:
    • B15610415
    • CAS No.:
    • Molecular Formula:
    • C32H46O6
    • Molecular Weight:
    • 526.7 g/mol
    Description
    Leptomycin A is a leptomycin having all-trans double bonds and a seventh methyl substituent at position 17. It has a role as an antifungal agent and a bacterial metabolite. It is a leptomycin and a hydroxy polyu...
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  • CW8001
    CW8001
    • Cat. No.:
    • B15610830
    • CAS No.:
    • Molecular Formula:
    • C12H8F3N5O2
    • Molecular Weight:
    • 311.22 g/mol
    Description
    CW8001 is a useful research compound. Its molecular formula is C12H8F3N5O2 and its molecular weight is 311.22 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CW8001 suitable for many researc...
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